2-[12-(Dipropylamino)dodecyl]benzene-1-sulfonic acid

• CAS No.: 64844-41-3
• Molecular Formula: C24H43NO3S
• Molecular Weight: 425.7 g/mol
• IUPAC Name: 2-[12-(dipropylamino)dodecyl]benzenesulfonic acid
• InChI: InChI=1S/C24H43NO3S/c1-3-20-25(21-4-2)22-16-12-10-8-6-5-7-9-11-13-17-23-18-14-15-19-24(23)29(26,27)28/h14-15,18-19H,3-13,16-17,20-22H2,1-2H3,(H,26,27,28)
• InChI Key: LZWJWICZBXCXCS-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)O

Description

2-[12-(Dipropylamino)dodecyl]benzene-1-sulfonic acid is an organic compound with significant industrial relevance. It is characterized by a long alkyl chain attached to a benzene ring, which is further linked to a sulfonic acid group. This structure imparts unique surfactant properties, making it valuable in various applications, particularly in the production of detergents and other chemical formulations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[12-(Dipropylamino)dodecyl]benzene-1-sulfonic acid typically involves the sulfonation of dodecylbenzene with sulfuric acid or oleum. This process is performed under controlled temperatures to yield the desired sulfonic acid as a complex mixture of linear alkyl benzene sulfonates . The reaction specifics, such as temperature, reactant ratio, and time, are crucial for determining the quality and yield of the final product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. Advanced techniques in synthesis aim to optimize parameters to enhance efficiency and reduce by-product formation. The process involves the alkylation of benzene with the corresponding alkenes in the presence of acid catalysts, followed by sulfonation .

Chemical Reactions Analysis

Types of Reactions

2-[12-(Dipropylamino)dodecyl]benzene-1-sulfonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonic acid group to sulfonyl chloride.

Substitution: Electrophilic aromatic substitution reactions are common, where the sulfonic acid group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like phosphorus pentachloride are used.

Substitution: Reagents such as sulfur trioxide and fuming sulfuric acid are employed for sulfonation reactions.

Major Products Formed

The major products formed from these reactions include sulfonamides, sulfonyl chlorides, and esters .

Scientific Research Applications

2-[12-(Dipropylamino)dodecyl]benzene-1-sulfonic acid has diverse applications in scientific research:

Chemistry: Used as a surfactant in various chemical reactions to enhance solubility and reaction rates.

Biology: Employed in the formulation of biological detergents and emulsifiers.

Medicine: Investigated for its potential use in drug delivery systems due to its surfactant properties.

Industry: Widely used in the production of household and industrial detergents, emulsifiers, wetting agents, and dispersants.

Mechanism of Action

The compound exerts its effects primarily through its surfactant properties. The long alkyl chain reduces surface tension, allowing for better mixing of water with oils and fats. This property is crucial in its role as a detergent and emulsifier. The sulfonic acid group enhances the compound’s solubility in water, making it effective in various aqueous environments .

Comparison with Similar Compounds

Similar Compounds

Dodecylbenzene: A precursor to the sulfonic acid derivative, used in the production of detergents.

Benzenesulfonic acid: A simpler aromatic sulfonic acid with similar surfactant properties.

Uniqueness

2-[12-(Dipropylamino)dodecyl]benzene-1-sulfonic acid is unique due to its specific structure, which combines a long alkyl chain with a sulfonic acid group and a dipropylamino substituent. This combination imparts enhanced surfactant properties and makes it more effective in reducing surface tension compared to simpler sulfonic acids .